1-acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H19FN2O2/c1-11(19)18-8-6-13(7-9-18)15(20)17-10-12-2-4-14(16)5-3-12/h2-5,13H,6-10H2,1H3,(H,17,20)
• InChI Key: IOGCDRQJQCJQJA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H19FN2O2
• Molecular Weight: 278.32 g/mol

Description

1-Acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide is a synthetic compound that belongs to the class of piperidine derivatives Piperidine is a six-membered heterocyclic amine, which is widely used as a building block in organic synthesis and pharmaceuticals

Preparation Methods

The synthesis of 1-acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including hydrogenation of pyridine or cyclization of appropriate precursors.

Introduction of the Fluorophenyl Group: The fluorophenyl group is introduced via nucleophilic substitution reactions using fluorobenzene derivatives.

Acetylation and Carboxamidation: The final steps involve acetylation of the piperidine nitrogen and formation of the carboxamide group through reactions with acyl chlorides or anhydrides.

Industrial production methods often employ optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperatures .

Chemical Reactions Analysis

1-Acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, enhancing its chemical diversity.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: It serves as a precursor for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is used in studies involving enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorophenyl group enhances its binding affinity to these targets, leading to modulation of biological pathways . The compound may inhibit or activate specific enzymes, affecting various cellular processes .

Comparison with Similar Compounds

1-Acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide can be compared with other piperidine derivatives, such as:

Fentanyl Analogs: These compounds share structural similarities and are known for their potent analgesic properties.

Piperidine-4-carboxamide Derivatives: These compounds exhibit diverse biological activities, including anticancer and antimicrobial effects.

The uniqueness of 1-acetyl-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide lies in its specific substitution pattern, which imparts distinct chemical and biological properties .